Tailoring thermally activated delayed fluorescence emitters for efficient electrochemiluminescence with tripropylamine as coreactant†
RSC Advances Pub Date: 2023-11-24 DOI: 10.1039/D3RA06863C
Abstract
Using a unified metal-free procedure, a selection of Thermally Activated Delayed Fluorescence (TADF) emitters has been synthesized and characterized. Different acceptor and donor moieties have been explored in order to develop red emitting dyes with reduction potentials suitable for the application in ECL using tri-propylamine as coreactant. The most promising compound shows terephthalonitrile as the acceptor and diphenylamines as donors, and it displayed an ECL efficiency that is double the one of the standard [Ru(bpy)3](PF6)2. Based on such findings, a novel water-soluble TADF emitter (Na4[4DPASO3TPN]) has been synthesized and characterized to enable electrochemiluminescence in an aqueous medium.
Recommended Literature
- [1] Single transition metal atom embedded antimonene monolayers as efficient trifunctional electrocatalysts for the HER, OER and ORR: a density functional theory study†
- [2] Contents list
- [3] Disordered peptide chains in an α-C-based coarse-grained model†
- [4] ortho-Dichlorobenzene as a pore modifier for PEMFC catalyst electrodes and dense Nafion membranes with one porous surface
- [5] Direct synthesis of ultrathin FER zeolite nanosheets via a dual-template approach†
- [6] Recent progress in the electron paramagnetic resonance study of polymers
- [7] Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical†
- [8] Atom-economical, catalyst-free hydrosulfonation of densely functionalized alkenes: access to oxindole-containing sulfones†
- [9] The proton magnetic resonance spectrum and conformation of acetylcholine
- [10] Nuclear forensics—a methodology providing clues on the origin of illicitly trafficked nuclear materials
Journal Nameļ¼RSC Advances
Research Products
-
CAS no.: 1068-69-5
